Cas no 1269152-73-9 (2-3-methoxy-4-(methylsulfanyl)phenylacetonitrile)

2-Methoxy-4-(methylsulfanyl)phenylacetonitrile is a specialized organic compound featuring a phenylacetonitrile core substituted with methoxy and methylsulfanyl functional groups. Its structural properties make it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-donating (methoxy) and sulfur-containing (methylsulfanyl) substituents enhances its reactivity in nucleophilic and electrophilic transformations. This compound is particularly useful in heterocyclic synthesis and as a precursor for bioactive molecules. Its stability under standard conditions and well-defined reactivity profile contribute to its utility in controlled synthetic processes. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

2-3-methoxy-4-(methylsulfanyl)phenylacetonitrile structure

1269152-73-9 structure

Product Name:2-3-methoxy-4-(methylsulfanyl)phenylacetonitrile

CAS No:1269152-73-9

MF:C₁₀H₁₁NOS

MW:193.265441179276

CID:5050399

Update Time:2025-06-07

2-3-methoxy-4-(methylsulfanyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile
- 2-(3-methoxy-4-(methylthio)phenyl)acetonitrile
- 2-(3-methoxy-4-methylsulfanylphenyl)acetonitrile
- 2-3-methoxy-4-(methylsulfanyl)phenylacetonitrile
- Inchi： 1S/C10H11NOS/c1-12-9-7-8(5-6-11)3-4-10(9)13-2/h3-4,7H,5H2,1-2H3
- InChI Key： RSCSOZRXSWSKQT-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(CC#N)=CC=1OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 198
XLogP3: 1.7
Topological Polar Surface Area: 58.3

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 334.1±37.0 °C at 760 mmHg
Flash Point: 155.8±26.5 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-3-methoxy-4-(methylsulfanyl)phenylacetonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-3-methoxy-4-(methylsulfanyl)phenylacetonitrile Pricemore >>

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TRC	M335760-10mg	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9		10mg	$ 50.00	2022-06-03
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TRC	M335760-100mg	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9		100mg	$ 250.00	2022-06-03
Enamine	EN300-73077-0.05g	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9	95%	0.05g	$135.0	2023-02-12
Enamine	EN300-73077-0.1g	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9	95%	0.1g	$202.0	2023-02-12
Enamine	EN300-73077-0.25g	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9	95%	0.25g	$288.0	2023-02-12
Enamine	EN300-73077-0.5g	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9	95%	0.5g	$480.0	2023-02-12
Enamine	EN300-73077-1.0g	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9	95%	1.0g	$614.0	2023-02-12
Enamine	EN300-73077-2.5g	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9	95%	2.5g	$1202.0	2023-02-12
Enamine	EN300-73077-5.0g	2-[3-methoxy-4-(methylsulfanyl)phenyl]acetonitrile	1269152-73-9	95%	5.0g	$1779.0	2023-02-12